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Compound of Interest

Compound Name: DCLX069

Cat. No.: B1669894

Essential Safety and Logistical Information for Laboratory Professionals

For researchers, scientists, and drug development professionals handling DCLX069,
understanding the proper disposal procedures is critical for maintaining laboratory safety and
environmental compliance. DCLX069, identified with CAS number 792946-69-1, is commonly
supplied as a solution in Dimethyl sulfoxide (DMSOQO). Therefore, the disposal protocol is
primarily dictated by the properties and hazards associated with the solvent, DMSO.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure that appropriate personal protective equipment
(PPE) is worn, including safety goggles, chemical-resistant gloves (butyl rubber is
recommended for DMSO), and a lab coat.[1][2] All handling of DCLX069 and its waste should
be conducted in a well-ventilated area or under a chemical fume hood.[3]

Quantitative Data: Properties of the Solvent (DMSO)

The following table summarizes the key quantitative data for Dimethyl sulfoxide (DMSO), the
solvent in which DCLX069 is typically dissolved. This information is essential for understanding
its behavior and potential hazards.
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Property Value

CAS Number 67-68-5[4]
Molecular Formula C2H60S[4]

Boiling Point 189 °C / 372.2 °F[4]
Flash Point 87 °C /188.6 °F[4]
Autoignition Temperature 301 °C /573.8 °F[4]
Solubility in Water Soluble[4]

Specific Gravity 1.100[4]

Step-by-Step Disposal Protocol

The disposal of DCLX069 solution must be managed as hazardous waste. Do not pour it down
the drain or dispose of it with regular laboratory trash.[1][2]

1. Waste Collection:

o Designate a specific, clearly labeled, and sealed container for the collection of DCLX069
waste. The container must be compatible with DMSO.

e The label should include "Hazardous Waste," the chemical name "DCLX069 in DMSO," and
any other identifiers required by your institution's Environmental Health and Safety (EHS)
department.

2. Storage:

» Store the hazardous waste container in a cool, dry, and well-ventilated area, away from
sources of ignition, as DMSO is a combustible liquid.[5][6]

o Ensure the container is kept tightly closed to prevent the release of vapors.

3. Spill Management:
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« In the event of a small spill, absorb the liquid with an inert material such as vermiculite, sand,
or earth.[7]

e Place the absorbent material into a sealed container for hazardous waste disposal.
e Clean the spill area thoroughly with soap and water.[1]

o For larger spills, evacuate the area and follow your institution's emergency spill response
procedures.[6]

4. Final Disposal:

» Arrange for the collection of the hazardous waste by your institution's EHS or a licensed
hazardous waste disposal company.[8]

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Experimental Workflow for Waste Disposal
Preparation
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Caption: Workflow for the safe preparation and disposal of DCLX069 waste.
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Caption: Key hazards of the DCLX069 solvent and corresponding safety controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for DCLX069].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669894#dcIx069-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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